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Compound of Interest

Compound Name: 4-Iodo-4'-methylbiphenyl

Cat. No.: B1339212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Iodo-4'-methylbiphenyl, a key organic

synthesis intermediate. The document details its chemical and physical properties, provides

experimental protocols for its synthesis and subsequent reactions, and explores its significant

applications, particularly in the pharmaceutical industry.

Compound Overview
4-Iodo-4'-methylbiphenyl is a biphenyl derivative containing an iodine atom at the 4-position

and a methyl group at the 4'-position. Its chemical structure makes it a valuable building block

in cross-coupling reactions, where the iodo-group serves as an excellent leaving group for the

formation of new carbon-carbon bonds. This reactivity is pivotal in the synthesis of complex

organic molecules, including active pharmaceutical ingredients (APIs).

Table 1: Physical and Chemical Properties of 4-Iodo-4'-methylbiphenyl[1][2]
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Property Value

CAS Number 55290-86-3[1]

Molecular Formula C₁₃H₁₁I[1][2]

Molecular Weight 294.13 g/mol [1][2]

Appearance White or off-white solid

Boiling Point 335.6 ± 21.0 °C at 760 mmHg[1]

Density 1.523 ± 0.06 g/cm³[1]

Flash Point 151.9 °C[1]

Refractive Index 1.628[1]

Spectroscopic Data
The structural confirmation of 4-Iodo-4'-methylbiphenyl is achieved through various

spectroscopic techniques. While a complete, publicly available dataset is not readily available,

the expected spectral characteristics can be inferred from related compounds and general

principles.

Table 2: Expected Spectroscopic Data for 4-Iodo-4'-methylbiphenyl

Technique Expected Key Data Points

¹H NMR (CDCl₃)
Aromatic protons (δ ≈ 7.0-7.8 ppm), Methyl

protons (singlet, δ ≈ 2.4 ppm)

¹³C NMR (CDCl₃)
Aromatic carbons (δ ≈ 120-145 ppm), Methyl

carbon (δ ≈ 21 ppm)

Mass Spectrometry (EI)

Molecular ion peak (M⁺) at m/z = 294.

Fragments corresponding to the loss of iodine

(m/z = 167) and other characteristic biphenyl

fragmentation.
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Synthesis of 4-Iodo-4'-methylbiphenyl
A common and effective method for the synthesis of 4-Iodo-4'-methylbiphenyl is the direct

iodination of 4-methylbiphenyl. This electrophilic aromatic substitution reaction can be achieved

using various iodinating agents. A well-established method involves the use of iodine in the

presence of an oxidizing agent, such as periodic acid.

Experimental Protocol: Iodination of 4-Methylbiphenyl
This protocol is adapted from a general procedure for the iodination of activated aromatic

compounds.

Materials:

4-Methylbiphenyl

Iodine (I₂)

Periodic acid dihydrate (H₅IO₆)

Glacial acetic acid

Concentrated sulfuric acid (H₂SO₄)

Water

Acetone

Sodium sulfite (Na₂SO₃)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

methylbiphenyl (1 equivalent) in glacial acetic acid.

Add iodine (0.4 equivalents) and periodic acid dihydrate (0.2 equivalents) to the solution.

Slowly add a solution of concentrated sulfuric acid in aqueous acetic acid.
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Heat the reaction mixture with stirring until the color of iodine disappears.

Cool the reaction mixture to room temperature and pour it into water to precipitate the crude

product.

Collect the solid by filtration and wash with water, followed by a dilute aqueous solution of

sodium sulfite to remove any remaining iodine.

Recrystallize the crude product from a suitable solvent, such as ethanol or acetone, to yield

pure 4-Iodo-4'-methylbiphenyl.

Applications in Organic Synthesis
4-Iodo-4'-methylbiphenyl is a versatile intermediate, primarily utilized in palladium-catalyzed

cross-coupling reactions to construct more complex biaryl structures. The Suzuki-Miyaura

coupling is a prominent example of its application.

Suzuki-Miyaura Coupling Reaction
The Suzuki-Miyaura coupling reaction involves the reaction of an organohalide with an

organoboron compound in the presence of a palladium catalyst and a base. The high reactivity

of the carbon-iodine bond in 4-Iodo-4'-methylbiphenyl makes it an excellent substrate for

these reactions.

Diagram 1: Generalized Suzuki-Miyaura Coupling Workflow
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Caption: Generalized workflow for the Suzuki-Miyaura coupling of 4-Iodo-4'-methylbiphenyl.
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Experimental Protocol: Suzuki-Miyaura Coupling with
Phenylboronic Acid
Materials:

4-Iodo-4'-methylbiphenyl

Phenylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Ethyl acetate

Brine

Procedure:

To a round-bottom flask, add 4-Iodo-4'-methylbiphenyl (1.0 mmol), phenylboronic acid (1.2

mmol), and potassium carbonate (2.0 mmol).

Add tetrakis(triphenylphosphine)palladium(0) (0.02 mmol).

Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen).

Add a degassed mixture of toluene, ethanol, and water.

Heat the reaction mixture to reflux and stir for several hours, monitoring the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction to room temperature.
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Dilute the mixture with ethyl acetate and wash with water and then brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired 4-

methyl-1,1'-biphenyl.

Role in Pharmaceutical Synthesis
Biphenyl derivatives are crucial structural motifs in many pharmaceuticals. Notably, 4-

methylbiphenyl derivatives are key intermediates in the synthesis of the "sartan" class of

angiotensin II receptor blockers (ARBs), which are widely used to treat hypertension. 4-Iodo-4'-
methylbiphenyl can be a precursor to these essential building blocks.

Diagram 2: Role of 4-Iodo-4'-methylbiphenyl in the Synthesis of Sartan Precursors

4-Iodo-4'-methylbiphenyl 4-Methyl-2'-cyanobiphenylSuzuki Coupling with 2-cyanophenylboronic acid 4'-Bromomethyl-2'-cyanobiphenylRadical Bromination Sartan API SynthesisAlkylation of Heterocycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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